Cas no 73006-78-7 (5-Chloro-1,1'-biphenyl-2-amine)

• Product Name: 5-Chloro-1,1'-biphenyl-2-amine
• CAS No: 73006-78-7
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD23713168
• CID: 1758969
• PubChem ID: 239637
• Update Time: 2025-04-21

5-Chloro-1,1'-biphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-chlorobiphenyl-2-amine
• KB-202229
• 2-amino-5-chlorobiphenyl
• CTK4H0406
• 5-Chlor-2-amino-diphenyl
• 5-chloro-biphenyl-2-ylamine
• AG-F-12348
• 5-Chlor-biphenyl-2-ylamin
• 5-Chlor-2-amino-biphenyl
• 4-chloro-2-phenylaniline
• 5-chlorobenzoyl valeric acid,ethyl ester
• NSC44969
• 5-Chloro-[1,1'-biphenyl]-2-amine
• 4-chloro-2-phenyl-aniline
• 2-Phenyl-4-chloroaniline
• HTPGFCKKCPBMTH-UHFFFAOYSA-N
• 5-Chloro[1,1'-biphenyl]-2-amine
• AK270157
• Z0816
• YCA00678
• DTXSID80993769
• DS-10976
• EN300-170756
• 73006-78-7
• SCHEMBL1824521
• NSC-44969
• DB-306695
• CS-0132138
• 5-chlorobenzoyl valeric acid,ethyl ester; 5-chlorobiphenyl-2-amine; 5-Chlor-2-amino-biphenyl;
• C76323
• AKOS019846972
• MFCD23713168
• SB78637
• 5-Chloro-1,1'-biphenyl-2-amine

• MDL： MFCD23713168
• Inchi： 1S/C12H10ClN/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key： HTPGFCKKCPBMTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 203.0503
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02
• LogP: 4.17040